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Compound of Interest

Compound Name: Docosylbenzene

CAS No.: 5634-22-0

Cat. No.: B3053819

Get Quote

Docosylbenzene Proper Disposal Procedures

Executive Summary & Core Directive
Docosylbenzene (CAS: 1459-11-6 / 1-Phenyldocosane) is a long-chain alkylbenzene typically

used as a synthesis intermediate or surfactant precursor.[1][2] While often classified as low-

toxicity, its lipophilic nature and potential for long-term aquatic toxicity require strict adherence

to "Zero-Discharge" protocols.[1][2]

The Core Directive: Docosylbenzene must never be disposed of via sink drains or municipal

sewer systems. It must be collected as Solid Chemical Waste (or organic solvent waste if in

solution) and destroyed via high-temperature incineration at a licensed facility.[1][2]

Technical Characterization & Waste Classification
To ensure compliance with RCRA (Resource Conservation and Recovery Act) and local

regulations, the material must be accurately characterized before disposal.
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Property Data Disposal Implication

Chemical Name
Docosylbenzene (1-

Phenyldocosane)
Standard Organic Waste

Molecular Formula

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

High Carbon content; excellent

fuel for incineration.[2]

Physical State Waxy Solid (at 25°C)
Must be handled as Solid

Waste unless dissolved.

Melting Point ~45-50°C (Estimated)*

May liquefy in hot

environments; use leak-proof

secondary containment.[1][2]

Solubility
Insoluble in water; Soluble in

Hexane/DCM

Strictly Hydrophobic: Will clog

drains and coat pipes if

poured.

RCRA Status
Non-Listed (Not P, U, F, or K

listed)

Classified as "Non-Hazardous

Chemical Waste" (unless

mixed with hazardous

solvents).[1][2]

GHS Hazard Aquatic Chronic 4 (H413)

Environmental Hazard:

Prevent release to soil/water.

[3][4]

*Note: While Dodecylbenzene (

chain) is liquid at 3°C, the longer Docosyl (

) chain elevates Van der Waals forces, resulting in a solid phase at room temperature [1].

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid Substance
Use this workflow for expired shelf stocks, synthesis residues, or spill cleanup materials.[1][2]
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Containment: Transfer the waxy solid into a wide-mouth high-density polyethylene (HDPE)

jar. Glass is acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label. Even if technically "Non-RCRA Regulated," best

practice dictates labeling as:

Content: "Docosylbenzene (1-Phenyldocosane)"[1][2]

Hazard Check: "Environmental Hazard" or "Toxic to Aquatic Life"

State: Solid

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) to prevent potential

exothermic reactions.

Final Handoff: Seal tightly and transfer to your facility's Central Waste Accumulation Area

(CAA) for pickup by a licensed environmental contractor (e.g., Veolia, Clean Harbors).

Scenario B: Disposal of Solutions (e.g., Reaction
Mixtures)
Use this workflow if the Docosylbenzene is dissolved in solvents like Hexane,

Dichloromethane, or Toluene.[2]

Solvent Determination: The waste classification is driven by the solvent, not the

Docosylbenzene.

Example: If dissolved in Hexane, the waste is Ignitable (D001).

Example: If dissolved in Dichloromethane, the waste is Toxic (F002/D019).

Collection: Pour into the appropriate "Organic Solvent Waste" carboy (Halogenated or Non-

Halogenated).

Rinsing: Rinse the original glassware with a small volume of the compatible solvent and add

the rinse to the waste carboy. Do not rinse with water.
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Operational Decision Logic (Visualized)
The following diagram outlines the decision-making process for disposing of Docosylbenzene
to ensure compliance and safety.

Start: Waste Docosylbenzene

Is the material Solid or in Solution?

Pure Solid / Waxy Residue

Solid

Dissolved in Solvent

Liquid

Collect in Wide-Mouth
HDPE Container Identify Solvent Type

Label: 'Non-Hazardous Chemical Waste'
(Add 'Environmental Hazard')

Halogenated Waste Stream
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste Stream
(e.g., Hexane, Toluene)

No Halogens

Ship for High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for Docosylbenzene disposal based on physical state and solvent

presence.[1][2]

Emergency Response: Spill Procedures
In the event of a spill, immediate action minimizes environmental impact.[4]
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Isolate: Evacuate the immediate area if the spill involves volatile solvents. If pure solid,

isolation is less critical but recommended.

PPE: Don Nitrile gloves, safety goggles, and a lab coat.

Containment:

Solid Spill: Scrape up the waxy solid using a spatula or dustpan. Avoid generating dust

(unlikely due to waxy nature).

Liquid Spill: Surround with absorbent boom or pads (polypropylene).

Cleanup: Place all spill debris, including contaminated gloves and scoopers, into a clear

plastic waste bag. Seal and place inside the Solid Waste container described in Scenario A.

Decontamination: Wipe the surface with a paper towel soaked in ethanol or hexane to

remove the greasy film, then wash with soap and water. Dispose of the solvent wipe in the

solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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